Cas no 2228156-65-6 (O-4-(methylsulfanyl)butylhydroxylamine)

• Product Name: O-4-(methylsulfanyl)butylhydroxylamine
• CAS No: 2228156-65-6
• MF: C₅H₁₃NOS
• MW: 135.227820158005
• CID: 5846523
• PubChem ID: 165615746
• Update Time: 2025-06-08

O-4-(methylsulfanyl)butylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-4-(methylsulfanyl)butylhydroxylamine
• 2228156-65-6
• EN300-1807457
• O-[4-(methylsulfanyl)butyl]hydroxylamine

• Inchi： 1S/C5H13NOS/c1-8-5-3-2-4-7-6/h2-6H2,1H3
• InChI Key： PBRBPBYJJKZANZ-UHFFFAOYSA-N
• SMILES： S(C)CCCCON

Computed Properties

• Exact Mass: 135.07178521g/mol
• Monoisotopic Mass: 135.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 43.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.6Ų

Additional information on O-4-(methylsulfanyl)butylhydroxylamine

Introduction to O-4-(methylsulfanyl)butylhydroxylamine (CAS No. 2228156-65-6)

O-4-(methylsulfanyl)butylhydroxylamine, with the chemical formula CAS No. 2228156-65-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The presence of both a methylsulfanyl group and a hydroxylamine moiety makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents.

The methylsulfanyl group, also known as methanesulfonate, contributes to the compound's reactivity and stability under different conditions. This feature is particularly valuable in organic synthesis, where it can serve as a protecting group or a reactive site for further functionalization. The hydroxylamine part of the molecule introduces a nucleophilic center, which is crucial for participation in various chemical reactions, including oxidation-reduction processes and nucleophilic substitution reactions.

In recent years, O-4-(methylsulfanyl)butylhydroxylamine has been explored for its potential role in drug discovery and development. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies. Researchers have been particularly interested in its ability to interact with biological targets, such as enzymes and receptors, which could lead to the development of new therapeutic agents.

One of the most exciting areas of research involving O-4-(methylsulfanyl)butylhydroxylamine is its application in the synthesis of novel antibiotics. The compound's ability to disrupt bacterial cell wall synthesis has been investigated by several research groups. Preliminary studies suggest that derivatives of this molecule could exhibit potent antibacterial activity against resistant strains of bacteria. This is especially relevant in the context of the growing global concern over antibiotic resistance.

Furthermore, O-4-(methylsulfanyl)butylhydroxylamine has shown potential in the field of cancer research. Its unique chemical properties make it a suitable candidate for designing targeted therapies that can selectively inhibit cancer cell proliferation. Early-stage experiments have demonstrated that certain derivatives can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity is a key factor in the development of effective anticancer drugs.

The compound's role as a precursor in synthesizing more complex molecules cannot be overstated. In synthetic organic chemistry, O-4-(methylsulfanyl)butylhydroxylamine serves as a building block for larger, more intricate structures. Its reactivity allows chemists to introduce various functional groups at specific positions, enabling the creation of diverse molecular architectures. This flexibility is invaluable in drug design, where precise molecular modifications can significantly alter biological activity.

Recent advancements in computational chemistry have also enhanced our understanding of O-4-(methylsulfanyl)butylhydroxylamine's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped researchers predict potential drug candidates more accurately and efficiently, reducing the time and cost associated with traditional trial-and-error approaches.

The environmental impact of using O-4-(methylsulfanyl)butylhydroxylamine as an intermediate has also been a topic of interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of this compound aligns with global environmental goals.

In conclusion, O-4-(methylsulfanyl)butylhydroxylamine (CAS No. 2228156-65-6) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural features make it a valuable tool for developing new drugs, particularly in the areas of antibiotics and cancer therapy. As research continues to uncover its applications, this compound is poised to play an increasingly important role in advancing medical science.